1-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone

• IUPAC Name: 1-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C17H17N5O2/c23-16(12-22-8-4-7-18-22)21-10-14(11-21)17-19-15(20-24-17)9-13-5-2-1-3-6-13/h1-8,14H,9-12H2
• InChI Key: BPDKNNVAHUCHHX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C=CC=N2)C3=NC(=NO3)CC4=CC=CC=C4
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol

Description

1-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone, also known as BZAPE, is a synthetic compound that has been extensively studied for its potential use in scientific research. BZAPE is a member of the azetidine family of compounds, which are known for their diverse biological activities. In

Scientific Research Applications

Antimicrobial Activity

Compounds integrating benzimidazole, pyrazoline, or oxadiazole motifs, similar to the structure of interest, have shown significant antimicrobial properties. These synthesized heterocyclic compounds have been evaluated against various gram-positive and gram-negative bacteria as well as fungal strains, demonstrating notable antimicrobial activity. Such compounds are characterized by spectroscopic techniques, confirming their potential as effective antimicrobial agents (Desai, Pandya, & Vaja, 2017).

Anticancer Agents

The exploration of dimethyl-benzo, 1,3,6-oxadiazepine, and 1,3,5-triazepine derivatives has extended to their evaluation as anticancer agents. Novel synthesized compounds from these classes exhibited cytotoxic activities against cancer cells, highlighting the utility of these heterocyclic compounds in cancer research. The structural establishment through spectral data and elemental analysis supports their potential as promising anticancer agents (Abu‐Hashem & Aly, 2017).

Anti-Inflammatory and Analgesic Activities

Derivatives of benzofuran, incorporating pyrazole, azetidinone, and diazenyl ethanone, have been synthesized and assessed for their anti-inflammatory and analgesic effects. These studies reveal the compounds' potential in treating inflammation and pain, suggesting the relevance of such structural motifs in developing therapeutic agents. The compounds underwent various reactions and were characterized by analytical methods to establish their activities (El-Sawy, Ebaid, Abo‐Salem, Al‐Sehemi, & Mandour, 2014).

Fungicidal Activity

Research into 1,5-diaryl-1H-pyrazol-3-oxy derivatives, containing oxyacetic acid or oxy(2-thioxothiazolidin-3-yl)ethanone moieties, has shown moderate inhibitory activity against Gibberella zeae, a plant pathogen. This indicates the potential application of these compounds in agricultural fungicides. The synthesis involves a series of reactions, with structures confirmed by NMR, IR, and elemental analysis, highlighting their applicability in addressing fungal-related issues in crops (Liu, He, Kai, Li, & Zhu, 2012).